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Compound of Interest

Compound Name: Bis(2-ethylhexyl)amine

Cat. No.: B7767626 Get Quote

This guide provides a concise overview of the fundamental physicochemical properties of

Bis(2-ethylhexyl)amine, a secondary amino compound. The information is tailored for

researchers, scientists, and professionals in drug development who may utilize this compound

in various applications, including as a surfactant or in nanoparticle synthesis.

Physicochemical Properties
Bis(2-ethylhexyl)amine is a colorless liquid with a slight ammonia-like odor.[1][2][3] It is a

secondary amino compound.[1] Key quantitative data regarding its molecular structure and

properties are summarized in the table below for easy reference.

Property Value

Molecular Formula C16H35N[1][2][4]

Linear Formula [CH3(CH2)3CH(C2H5)CH2]2NH[5][6]

Molecular Weight 241.46 g/mol [1][2][3][4][5]

Density 0.805 g/mL at 25 °C[1][5]

Boiling Point 123 °C at 5 mmHg[1][5]

Refractive Index n20/D 1.443[1][5]

Flash Point 130 °C (266 °F)[6]

Solubility in Water 0.014 g/L[6]
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Structural Information
The structural formula of Bis(2-ethylhexyl)amine consists of a central nitrogen atom bonded

to two 2-ethylhexyl groups. This structure is visualized in the diagram below, which illustrates

the connectivity of the constituent atoms.
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Caption: Molecular structure of Bis(2-ethylhexyl)amine.

Experimental Protocols
This document serves as a summary of core physicochemical properties and does not detail

specific experimental protocols for their determination. For detailed methodologies, please refer

to the original source materials or standard analytical chemistry protocols.
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Bis(2-ethylhexyl)amine has been utilized in the synthesis of stable, nanosized Cadmium

Sulfide (CdS) particles. In this application, it forms an oriented monolayer chemically bonded to

the particle surface. It is also a component in surfactant-based liquid mixtures with potential for

specialized applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bis(2-ethylhexyl)amine | 106-20-7 [chemicalbook.com]

2. Bis(2-ethylhexyl)amine | C16H35N | CID 7791 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. BIS 2-ETHYLHEXYLAMINE (BIS2EHA) - Alkyl Amines Chemicals Limited
[alkylamines.com]

4. scbt.com [scbt.com]

5. Bis(2-ethylhexyl)amine 99 106-20-7 [sigmaaldrich.com]

6. Bis(2-ethylhexyl) amine for synthesis 106-20-7 [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Bis(2-ethylhexyl)amine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7767626#bis-2-ethylhexyl-amine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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